4-chloro-N-(1-cyanobutan-2-yl)benzamide
Overview
Description
4-chloro-N-(1-cyanobutan-2-yl)benzamide is a chemical compound with various scientific research applications. It is a member of the benzamide family of compounds and is commonly used in laboratory experiments to study the mechanisms of action and physiological effects of different drugs.
Mechanism of Action
The mechanism of action of 4-chloro-N-(1-cyanobutan-2-yl)benzamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and to have an effect on the regulation of gene expression.
Biochemical and Physiological Effects:
4-chloro-N-(1-cyanobutan-2-yl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been found to have an effect on the regulation of gene expression and to inhibit certain enzymes. It has also been shown to have an effect on the central nervous system and to have potential as a treatment for certain neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-chloro-N-(1-cyanobutan-2-yl)benzamide in laboratory experiments is its stability and ease of synthesis. It is also relatively inexpensive and readily available. However, one of the limitations of using this compound is that its mechanism of action is not fully understood and its effects on biological systems may not be fully predictable.
Future Directions
There are many potential future directions for research involving 4-chloro-N-(1-cyanobutan-2-yl)benzamide. Some possible areas of investigation include:
- Further studies on the mechanism of action of this compound and its effects on different biological systems.
- Development of new drugs based on the structure of 4-chloro-N-(1-cyanobutan-2-yl)benzamide.
- Investigation of the potential therapeutic uses of this compound for the treatment of neurological disorders and other diseases.
- Exploration of the use of this compound in combination with other drugs to enhance their effectiveness.
- Development of new methods for synthesizing this compound and related compounds with similar structures.
Synthesis Methods
The synthesis of 4-chloro-N-(1-cyanobutan-2-yl)benzamide involves the reaction of 4-chlorobenzoyl chloride with 1-cyanobutan-2-amine in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and the resulting product is purified using column chromatography.
Scientific Research Applications
4-chloro-N-(1-cyanobutan-2-yl)benzamide is commonly used in scientific research to study the mechanisms of action of different drugs. It is often used as a reference compound for the development of new drugs and to investigate the effects of different drugs on biological systems.
properties
IUPAC Name |
4-chloro-N-(1-cyanobutan-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O/c1-2-11(7-8-14)15-12(16)9-3-5-10(13)6-4-9/h3-6,11H,2,7H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJKVAGSHARHQON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC#N)NC(=O)C1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(1-cyanobutan-2-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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